Cas no 954662-63-6 (2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 954662-63-6
• MF: C₂₇H₂₆N₂OS
• MW: 426.573145389557
• CID: 6443867
• Update Time: 2025-08-02

2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide
• 1-Naphthaleneacetamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(3-thienyl)ethyl]-

• Inchi： 1S/C27H26N2OS/c30-27(16-22-10-5-9-21-7-3-4-11-25(21)22)28-17-26(24-13-15-31-19-24)29-14-12-20-6-1-2-8-23(20)18-29/h1-11,13,15,19,26H,12,14,16-18H2,(H,28,30)
• InChI Key： AIKBYPLEXVHZAU-UHFFFAOYSA-N
• SMILES： C1(CC(NCC(N2CCC3=C(C2)C=CC=C3)C2C=CSC=2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 677.3±55.0 °C(Predicted)
• pka: 14.75±0.46(Predicted)

Additional information on 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide

Research Update on 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide (CAS: 954662-63-6)

The compound 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide (CAS: 954662-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which combine a naphthalene moiety, a tetrahydroisoquinoline scaffold, and a thiophene ring. These structural elements contribute to its ability to interact with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, with potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

The synthesis of 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide has been optimized in recent publications, with a focus on improving yield and purity. Key steps include the coupling of the naphthalene and thiophene derivatives, followed by the introduction of the tetrahydroisoquinoline moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

Pharmacological evaluations have demonstrated that this compound exhibits high affinity for dopamine and serotonin receptors, with selectivity profiles that could minimize off-target effects. Molecular docking studies have provided insights into the binding interactions between the compound and its target receptors, revealing key amino acid residues involved in ligand-receptor recognition. These findings are critical for the design of next-generation analogs with enhanced potency and selectivity.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines, possibly through modulation of intracellular signaling pathways. However, further studies are needed to elucidate the precise mechanisms and evaluate its therapeutic window.

Despite these promising findings, challenges remain in the development of 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Current efforts are focused on structural modifications to improve these pharmacokinetic properties while maintaining the compound's pharmacological activity.

In conclusion, 2-(naphthalen-1-yl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylacetamide represents a promising candidate for further development in both neurological and oncological applications. Ongoing research is expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for preclinical and clinical evaluations.